3-[3-(5-Chloropyridin-2-yl)furan-2-yl]benzonitrile

• CAS No.: 856570-77-9
• Molecular Formula: C16H9ClN2O
• Molecular Weight: 280.71 g/mol
• IUPAC Name: 3-[3-(5-chloropyridin-2-yl)furan-2-yl]benzonitrile
• InChI: InChI=1S/C16H9ClN2O/c17-13-4-5-15(19-10-13)14-6-7-20-16(14)12-3-1-2-11(8-12)9-18/h1-8,10H
• InChI Key: MJJRWMFWRSYCQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=C(C=CO2)C3=NC=C(C=C3)Cl)C#N

Description

3-[3-(5-Chloropyridin-2-yl)furan-2-yl]benzonitrile is a heterocyclic organic compound featuring a benzonitrile core linked to a furan ring substituted with a 5-chloropyridin-2-yl group. The benzonitrile moiety contributes to its planar aromatic structure, while the furan and pyridine rings introduce electron-rich and halogenated regions, respectively. Such structural features are commonly exploited in medicinal chemistry for targeting enzymes or receptors, particularly in kinase inhibition or agrochemical applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

Key structural analogs include:

a) 7-(Furan-2-yl)-3-(p-tolyl)imidazo[1,2-a]pyridine ()

• Core Structure : Imidazo[1,2-a]pyridine (a bicyclic system) vs. benzonitrile in the target compound.
• Substituents : Furan-2-yl and p-tolyl groups vs. furan-2-yl and 5-chloropyridin-2-yl in the target.
• Molecular Weight : 275 g/mol (ESIMS data) vs. ~281.45 g/mol (calculated for the target).
• Properties : The imidazopyridine core enhances π-π stacking interactions, while the p-tolyl group increases hydrophobicity. In contrast, the target’s benzonitrile and chloropyridine groups may improve dipole interactions and halogen bonding .

b) 3-Chloro-5-[6-(5-fluoropyridin-2-yl)pyrimidin-4-yl]benzonitrile ()

• Core Structure : Pyrimidine vs. furan in the target compound.
• Substituents : 5-Fluoropyridin-2-yl and pyrimidin-4-yl vs. 5-chloropyridin-2-yl and furan-2-yl.
• Molecular Weight : 322.72 g/mol (calculated) vs. ~281.45 g/mol (target).
• Fluorine’s electronegativity may reduce lipophilicity compared to chlorine, impacting membrane permeability .

Comparative Data Table

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Notable Properties
3-[3-(5-Chloropyridin-2-yl)furan-2-yl]benzonitrile	Benzonitrile	Furan-2-yl, 5-Chloropyridin-2-yl	~281.45 (calculated)	Potential halogen bonding, planar structure
7-(Furan-2-yl)-3-(p-tolyl)imidazo[1,2-a]pyridine	Imidazopyridine	Furan-2-yl, p-Tolyl	275	Brown solid, enhanced π-π stacking
3-Chloro-5-[6-(5-fluoropyridin-2-yl)pyrimidin-4-yl]benzonitrile	Benzonitrile	Pyrimidin-4-yl, 5-Fluoropyridin-2-yl	322.72	Bioisosteric pyrimidine, fluorinated

Key Research Findings

• Synthetic Accessibility : The target compound’s furan and chloropyridine groups are synthetically modular, akin to the imidazopyridine analog in , which uses Suzuki-Miyaura coupling for furan incorporation .
• Electronic Effects : Chlorine in the target compound may enhance electrophilic reactivity compared to fluorine in ’s analog, influencing binding to biological targets.
• Physicochemical Properties : The imidazopyridine derivative () is reported as a brown solid, suggesting stability under ambient conditions, while the target’s benzonitrile core may confer higher melting points due to stronger intermolecular forces.